Cas no 122994-74-5 (8-chloro-1,2,3,4-tetrahydroacridin-9-amine)

• Product Name: 8-chloro-1,2,3,4-tetrahydroacridin-9-amine
• CAS No: 122994-74-5
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• MDL: MFCD29762898
• CID: 3694069
• PubChem ID: 19770285
• Update Time: 2025-10-19

8-chloro-1,2,3,4-tetrahydroacridin-9-amine Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 8-chloro-1,2,3,4-tetrahydro-
• 8-Chloro-1,2,3,4-tetrahydroacridin-9-amine
• LQ2J553F8W
• 8-Chloro-1,2,3,4-tetrahydro-9-acridinamine
• 8-Chloranyl-1,2,3,4-tetrahydroacridin-9-amine
• PD183290
• SCHEMBL9584574
• EN300-257074
• UNII-LQ2J553F8W
• CHEMBL134057
• 8-Chloro-1,2,3,4-tetrahydro-acridin-9-ylamine
• 9-Amino-8-chloro-1,2,3,4-tetrahydro-acridinium
• 122994-74-5
• K-1591
• CCG-357976
• BDBM50279984
• Z2379802551
• AKOS033887449
• CS-0102350
• XEA99474
• 8-chloro-1,2,3,4-tetrahydroacridin-9-amine

• MDL： MFCD29762898
• Inchi： 1S/C13H13ClN2/c14-9-5-3-7-11-12(9)13(15)8-4-1-2-6-10(8)16-11/h3,5,7H,1-2,4,6H2,(H2,15,16)
• InChI Key： KVGMGGLTJLJDFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=C1C(CCCC1)=N2)N

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 8-chloro-1,2,3,4-tetrahydroacridin-9-amine

8-Chloro-1,2,3,4-Tetrahydroacridin-9-Amine: A Comprehensive Overview

8-Chloro-1,2,3,4-tetrahydroacridin-9-amine, with the CAS number 122994-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroacridines, which are known for their unique structural features and potential biological activities. The presence of the chloro group at the 8-position and the amine group at the 9-position introduces distinct chemical properties that make this compound a subject of extensive research.

The structural uniqueness of 8-chloro-1,2,3,4-tetrahydroacridin-9-amine lies in its bicyclic framework. The acridine skeleton is a fused bicyclic system consisting of two benzene rings connected by a nitrogen-containing ring. The tetrahydro modification refers to the reduction of one of the double bonds in the acridine system, resulting in a partially saturated structure. This modification is crucial as it influences the compound's stability, solubility, and bioavailability.

Recent studies have highlighted the potential of 8-chloro-1,2,3,4-tetrahydroacridin-9-amine in various therapeutic areas. For instance, research has shown that this compound exhibits significant antioxidant properties. Antioxidants are essential in combating oxidative stress, which is implicated in numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The chloro group at position 8 plays a pivotal role in enhancing the compound's radical-scavenging ability.

In addition to its antioxidant activity, 8-chloro-1,2,3,4-tetrahydroacridin-9-amine has demonstrated promising anti-inflammatory properties. Chronic inflammation is a hallmark of many chronic diseases, including arthritis and inflammatory bowel disease. The amine group at position 9 contributes to the compound's ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory agents.

The synthesis of 8-chloro-1,2,3,4-tetrahydroacridin-9-amine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically an acridine derivative with appropriate functional groups. The introduction of the chloro group at position 8 requires precise control over reaction conditions to ensure regioselectivity. Similarly, the installation of the amine group at position 9 involves nucleophilic substitution or other suitable reactions.

One of the most recent advancements in the study of 8-chloro-1,2,3,4-tetrahydroacridin-9-amine is its application in drug delivery systems. Researchers have explored its potential as a carrier for delivering therapeutic agents across biological barriers such as cell membranes. The unique structure of this compound allows for efficient encapsulation and controlled release of drugs within target tissues.

The pharmacokinetic profile of CAS No 122994-74-5, which corresponds to _^8-chloro..., has been extensively studied using modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These studies have provided valuable insights into its absorption rate